N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H17N3O2S/c1-2-13-8-14-16(23-13)19-11-20(17(14)22)10-15(21)18-9-12-6-4-3-5-7-12/h3-8,11H,2,9-10H2,1H3,(H,18,21)
• InChI Key: HJLCCRSYHOAWHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN(C2=O)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a chemical compound that has attracted significant attention from scientists due to its potential applications in scientific research. This compound is synthesized through a complex chemical process and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It is also believed to work by inhibiting the replication of the hepatitis C virus.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In addition to its antitumor and antiviral activity, this compound has been found to have anti-inflammatory and antioxidant properties. It has also been found to have a protective effect on neurons, which may make it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide in lab experiments is its potential as a treatment for cancer and viral infections. This makes it a valuable tool for studying these diseases and developing new treatments. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the study of its potential as a treatment for neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a complex chemical process that involves several steps. The first step is the synthesis of 6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxylic acid, which is then reacted with benzylamine to form N-benzyl-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-5-carboxamide. This compound is then reacted with acetic anhydride to form this compound.

Scientific Research Applications

N-benzyl-2-(6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide has potential applications in scientific research, particularly in the field of pharmacology. This compound has been found to have antitumor activity and can inhibit the growth of cancer cells. It has also been found to have antiviral activity against the hepatitis C virus. Additionally, this compound has been studied for its potential as a treatment for Alzheimer's disease.